The molecule contains furan and oxadiazole rings, which are common building blocks in heterocycles. Heterocycles are a class of organic compounds with a ring structure containing atoms other than carbon. They have various applications in materials science, including pharmaceuticals, dyes, and electronic materials .
The presence of the thiophene group suggests potential applications in the development of thiophene-based materials. Thiophene is a five-membered aromatic heterocycle containing sulfur. Thiophene-based materials have been studied for their applications in organic electronics, such as field-effect transistors and organic solar cells .